3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]-N-[(2-methoxyphenyl)methyl]propanamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]propanamide
• InChI: InChI=1S/C25H30N6O3/c1-33-19-9-7-17(8-10-19)20-15-21-25-28-27-23(30(25)13-14-31(21)29-20)11-12-24(32)26-16-18-5-3-4-6-22(18)34-2/h3-10,13-14,20-21,25,28-29H,11-12,15-16H2,1-2H3,(H,26,32)
• InChI Key: ZRHUIVMUFXFNNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)CCC(=O)NCC5=CC=CC=C5OC
• Molecular Formula: C25H30N6O3
• Molecular Weight: 462.5 g/mol
• CAS No.: 1207056-84-5

Description

3-[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]-N-[(2-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C25H24N6O3 and its molecular weight is 456.506. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

Compounds bearing methoxyphenyl groups, such as the series of novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives, have been synthesized and tested for their antioxidant and anticancer activities. Some of these derivatives showed antioxidant activity superior to that of ascorbic acid and exhibited cytotoxicity against human glioblastoma and triple-negative breast cancer cell lines, highlighting their potential in cancer therapy (Tumosienė et al., 2020).

Antibacterial and Antifungal Agents

A series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. These compounds showed significant activity, with some reaching the same level of antimicrobial activity as standard agents like Ampicilline and Flucanazole. This suggests their potential as novel antibacterial and antifungal agents (Helal et al., 2013).

Antinociceptive Activity

Compounds derived from 3(2H)-pyridazinone with methoxyphenyl and propanamide moieties have been synthesized and found to exhibit significant antinociceptive activity, indicating their potential as pain-relief agents. These findings suggest the relevance of methoxyphenyl derivatives in the development of new analgesic drugs (Doğruer et al., 2000).

Synthesis and Characterization for Antibacterial Activity

N-(5-(2-Cholrobenzylidene)-4-oxo-2-arylthiazolidine-3-yl)-2-(6-methoxynaphthalen-2-yl) propanamide compounds were synthesized and showed significant antibacterial activity against various strains of microorganisms, indicating their potential in addressing bacterial infections (Zala et al., 2015).